Cas no 2591-21-1 (Phenol,2,4,6-trichloro-, potassium salt (1:1))

• Product Name: Phenol,2,4,6-trichloro-, potassium salt (1:1)
• CAS No: 2591-21-1
• MF: C₆H₂Cl₃KO
• MW: 235.536779880524
• CID: 239765
• PubChem ID: 23673635
• Update Time: 2025-04-19

Phenol,2,4,6-trichloro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-trichloro-, potassium salt (1:1)
• potassium,2,4,6-trichlorophenolate
• 2,4,6-Trichlorophenol potassium salt
• Phenol, 2,4,6-trichloro-, potassium salt
• Potassium 2,4,6-trichlorophenate
• Potassium 2,4,6-trichlorophenoxide
• NS00082171
• EINECS 219-982-9
• SCHEMBL2810616
• Q27287500
• UNII-QUH80GJH3S
• Potassium 2,4,6-trichlorophenolate
• 2591-21-1
• POTASSIUM, (2,4,6-TRICHLOROPHENOXY)-
• QUH80GJH3S
• PHENOL, 2,4,6-TRICHLORO-, POTASSIUM SALT (1:1)
• DTXSID6042311

• Inchi： 1S/C6H3Cl3O.K/c7-3-1-4(8)6(10)5(9)2-3;/h1-2,10H;/q;+1/p-1
• InChI Key： UDTHXINPAYGVMM-UHFFFAOYSA-M
• SMILES： [K+].ClC1C=C(C=C(C=1[O-])Cl)Cl

Computed Properties

• Exact Mass: 233.88096
• Monoisotopic Mass: 233.880829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06